NEOCARRAHEXAOSE 24,41,43,45-TETRA-*SULFA TE TETRASOD
NEOCARRAHEXAOSE 24,41,43,45-TETRA-*SULFA TE TETRASOD
Brand Name:
Vulcanchem
CAS No.:
120944-77-6
VCID:
VC0175285
InChI:
InChI=1S/C36H56O40S4.4Na/c37-1-7-21(73-77(47,48)49)26(14(41)31(46)62-7)70-33-16(43)25-19(11(66-33)5-60-25)68-34-18(45)28(23(9(3-39)63-34)75-79(53,54)55)72-36-30(76-80(56,57)58)29-20(12(67-36)6-61-29)69-35-17(44)27(22(8(2-38)64-35)74-78(50,51)52)71-32-15(42)24-13(40)10(65-32)4-59-24;;;;/h7-46H,1-6H2,(H,47,48,49)(H,50,51,52)(H,53,54,55)(H,56,57,58);;;;/q;4*+1/p-4/t7-,8-,9-,10-,11-,12-,13+,14-,15-,16-,17-,18-,19+,20+,21+,22+,23+,24+,25-,26-,27-,28-,29+,30-,31?,32-,33-,34+,35+,36-;;;;/m1..../s1
SMILES:
C1C2C(C(O1)C(C(O2)OC3C(C(OC(C3OS(=O)(=O)[O-])CO)OC4C5COC4C(C(O5)OC6C(C(OC(C6OS(=O)(=O)[O-])CO)OC7C8COC7C(C(O8)OC9C(C(OC(C9OS(=O)(=O)[O-])CO)O)O)O)O)OS(=O)(=O)[O-])O)O)O.[Na+].[Na+].[Na+].[Na+]
Molecular Formula:
C36H52Na4O40S4
Molecular Weight:
1344.971
NEOCARRAHEXAOSE 24,41,43,45-TETRA-*SULFA TE TETRASOD
CAS No.: 120944-77-6
Main Products
VCID: VC0175285
Molecular Formula: C36H52Na4O40S4
Molecular Weight: 1344.971
| CAS No. | 120944-77-6 |
|---|---|
| Product Name | NEOCARRAHEXAOSE 24,41,43,45-TETRA-*SULFA TE TETRASOD |
| Molecular Formula | C36H52Na4O40S4 |
| Molecular Weight | 1344.971 |
| IUPAC Name | tetrasodium;[(2R,3S,4R,5R,6S)-4-[[(1R,3R,4R,5S,8S)-4,8-dihydroxy-2,6-dioxabicyclo[3.2.1]octan-3-yl]oxy]-6-[[(1R,3R,4R,5S,8S)-3-[(2S,3R,4R,5S,6R)-2-[[(1R,3R,4R,5R,8S)-3-[(3R,4R,5S,6R)-2,3-dihydroxy-6-(hydroxymethyl)-5-sulfonatooxyoxan-4-yl]oxy-4-hydroxy-2,6-dioxabicyclo[3.2.1]octan-8-yl]oxy]-3-hydroxy-6-(hydroxymethyl)-5-sulfonatooxyoxan-4-yl]oxy-4-sulfonatooxy-2,6-dioxabicyclo[3.2.1]octan-8-yl]oxy]-5-hydroxy-2-(hydroxymethyl)oxan-3-yl] sulfate |
| Standard InChI | InChI=1S/C36H56O40S4.4Na/c37-1-7-21(73-77(47,48)49)26(14(41)31(46)62-7)70-33-16(43)25-19(11(66-33)5-60-25)68-34-18(45)28(23(9(3-39)63-34)75-79(53,54)55)72-36-30(76-80(56,57)58)29-20(12(67-36)6-61-29)69-35-17(44)27(22(8(2-38)64-35)74-78(50,51)52)71-32-15(42)24-13(40)10(65-32)4-59-24;;;;/h7-46H,1-6H2,(H,47,48,49)(H,50,51,52)(H,53,54,55)(H,56,57,58);;;;/q;4*+1/p-4/t7-,8-,9-,10-,11-,12-,13+,14-,15-,16-,17-,18-,19+,20+,21+,22+,23+,24+,25-,26-,27-,28-,29+,30-,31?,32-,33-,34+,35+,36-;;;;/m1..../s1 |
| Standard InChIKey | WEACNJKQOZYXLT-OELUPXFBSA-J |
| SMILES | C1C2C(C(O1)C(C(O2)OC3C(C(OC(C3OS(=O)(=O)[O-])CO)OC4C5COC4C(C(O5)OC6C(C(OC(C6OS(=O)(=O)[O-])CO)OC7C8COC7C(C(O8)OC9C(C(OC(C9OS(=O)(=O)[O-])CO)O)O)O)O)OS(=O)(=O)[O-])O)O)O.[Na+].[Na+].[Na+].[Na+] |
| Last Modified | Aug 20 2021 |
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